Cas no 2034347-07-2 (2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one)

2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one structure
2034347-07-2 structure
Product name:2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
CAS No:2034347-07-2
MF:C14H14F2N4O
MW:292.283969402313
CID:6445106

2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
    • CBZONIIEOZVJHK-UHFFFAOYSA-N
    • Ethanone, 2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)-1-pyrrolidinyl]-
    • Inchi: 1S/C14H14F2N4O/c15-11-2-1-10(13(16)8-11)7-14(21)19-6-3-12(9-19)20-17-4-5-18-20/h1-2,4-5,8,12H,3,6-7,9H2
    • InChI Key: CBZONIIEOZVJHK-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCC(N2N=CC=N2)C1)CC1=CC=C(F)C=C1F

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 486.6±55.0 °C(Predicted)
  • pka: 1?+-.0.29(Predicted)

2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6515-3537-4mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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4mg
$99.0 2023-09-08
Life Chemicals
F6515-3537-20μmol
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
2034347-07-2
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$118.5 2023-09-08
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F6515-3537-50mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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$240.0 2023-09-08
Life Chemicals
F6515-3537-15mg
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F6515-3537-25mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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25mg
$163.5 2023-09-08
Life Chemicals
F6515-3537-2μmol
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
2034347-07-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6515-3537-40mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
2034347-07-2
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$210.0 2023-09-08
Life Chemicals
F6515-3537-100mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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$372.0 2023-09-08
Life Chemicals
F6515-3537-10μmol
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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10μmol
$103.5 2023-09-08
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F6515-3537-1mg
2-(2,4-difluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
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Additional information on 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one

Comprehensive Analysis of 2-(2,4-Difluorophenyl)-1-3-(2H-1,2,3-Triazol-2-yl)Pyrrolidin-1-ylEthan-1-one (CAS No. 2034347-07-2)

The compound 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one (CAS No. 2034347-07-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and the triazolylpyrrolidine core, make it a subject of growing interest among researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "what is the role of fluorinated compounds in drug discovery" and "how triazole derivatives enhance bioavailability."

Structurally, 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one combines a fluorinated aromatic ring with a pyrrolidine-triazole hybrid scaffold. Fluorination is a key strategy in modern medicinal chemistry, as it often improves metabolic stability and membrane permeability. The triazole ring, a common pharmacophore, contributes to hydrogen bonding and π-stacking interactions, which are critical for target binding. Researchers frequently search for "fluorine in drug design" and "triazole-based bioactive molecules," highlighting the relevance of this compound in cutting-edge studies.

In pharmaceutical applications, CAS No. 2034347-07-2 has been explored for its potential as a kinase inhibitor or antimicrobial agent. The difluorophenyl group is known to enhance lipophilicity, a property often queried as "how does fluorination affect drug solubility." Meanwhile, the pyrrolidine-triazole segment may modulate selectivity toward biological targets, a topic frequently searched as "triazole derivatives in targeted therapy." These attributes align with the industry's focus on precision medicine and multi-target therapeutics.

From a synthetic perspective, the preparation of 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one involves multi-step organic transformations, including palladium-catalyzed couplings and cycloaddition reactions. Such methods are central to queries like "advanced synthetic routes for heterocyclic compounds." The compound's CAS registry number (2034347-07-2) ensures precise identification in chemical databases, addressing the need for "accurate chemical indexing in research."

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's fluorinated nature prompts questions like "biodegradability of fluorinated organics." Its potential persistence in ecosystems is a hot topic, aligning with global trends toward "green chemistry in pharmaceutical synthesis." Researchers are increasingly investigating "sustainable fluorination techniques," further underscoring the compound's relevance.

In conclusion, 2-(2,4-difluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one represents a compelling case study in modern chemical research. Its structural complexity and functional versatility cater to high-interest areas such as "next-generation drug scaffolds" and "rational design of bioactive molecules." By addressing frequently searched terms like "role of fluorine in medicinal chemistry" and "triazole applications in agrochemicals," this article bridges the gap between specialized knowledge and broader scientific curiosity.

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